Cas no 479037-93-9 (3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide)

• Product Name: 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide
• CAS No: 479037-93-9
• MF: C₁₉H₁₇BrN₂O₃
• MW: 401.253884077072
• CID: 6010979
• PubChem ID: 8274271
• Update Time: 2025-11-07

3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586541
• 479037-93-9
• Z44319698
• 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide
• AKOS000965750

• Inchi： 1S/C19H17BrN2O3/c1-11-5-4-6-12(2)17(11)22-19(24)14(10-21)7-13-8-15(20)18(23)16(9-13)25-3/h4-9,23H,1-3H3,(H,22,24)/b14-7+
• InChI Key： ZTRCPIOBBNFJPA-VGOFMYFVSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(\C#N)/C(NC1C(C)=CC=CC=1C)=O)OC)O

Computed Properties

• Exact Mass: 400.04225g/mol
• Monoisotopic Mass: 400.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide

Introduction to 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide (CAS No. 479037-93-9)

3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 479037-93-9, represents a confluence of structural complexity and potential biological activity. The molecular architecture of this amide derivative incorporates several key pharmacophoric elements, including a brominated aromatic ring system and a cyano-substituted propenamide moiety, which are often associated with enhanced binding affinity and metabolic stability in drug candidates.

The< b>3-bromo-4-hydroxy-5-methoxyphenyl moiety is particularly noteworthy due to its structural resemblance to natural products and bioactive scaffolds. This phenolic derivative has been extensively studied for its potential role in modulating various biological pathways, particularly those involving oxidative stress and inflammatory responses. Recent advancements in computational chemistry have enabled the prediction of novel interactions between this scaffold and target proteins, suggesting its utility in the development of therapeutic agents for neurological disorders and chronic inflammatory conditions. The< b>dimethylphenyl group at the N-terminal position further enhances the lipophilicity of the molecule, a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In the realm of medicinal chemistry, the cyano group at the propenamide position serves as a versatile handle for further derivatization. The cyano functionality can participate in hydrogen bonding interactions and exhibits a moderate electron-withdrawing effect, which can influence the overall reactivity and selectivity of the compound. This feature has been leveraged in recent synthetic strategies to develop libraries of analogs with tailored pharmacological properties. For instance, studies have demonstrated that introducing cyano-substituted amides into drug-like molecules can improve their binding affinity to biological targets while maintaining solubility and pharmacokinetic favorability.

The synthesis of 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The bromination step is particularly critical, as it must be conducted under conditions that prevent over-bromination or side reactions that could compromise yield and purity. Advances in catalytic bromination techniques have enabled more efficient and selective introduction of bromine atoms into aromatic systems, thereby improving the scalability of this synthesis.

The hydroxymethoxy substitution pattern on the aromatic ring contributes to the compound's solubility profile and potential metabolic stability. This feature is particularly relevant in drug development, where achieving an optimal balance between solubility and metabolic resistance is essential for therapeutic efficacy. Computational modeling has been instrumental in predicting how these substituents interact with biological membranes and enzymes, providing insights into their role in drug transport and degradation processes.

Recent research has also explored the potential of this compound as a precursor for more complex pharmacological entities. By leveraging fragment-based drug design principles, chemists have been able to identify key structural motifs within 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide that can be modified to enhance specific biological activities. For example, modifications to the amide bond have been shown to influence receptor binding kinetics and duration of action, critical parameters in the development of long-lasting therapeutics.

The< b>cyano-substituted propenamide moiety has been particularly interesting for its ability to engage with both hydrophilic and hydrophobic regions of biological targets. This dual interaction capability has been exploited in recent years to develop molecules with improved selectivity over off-target proteins. Such selectivity is paramount in minimizing side effects associated with drug treatment regimens.

The< b>dimethylphenyl group at the N-terminal position not only enhances lipophilicity but also contributes to steric hindrance around critical binding sites on target proteins. This steric effect can be harnessed to improve binding affinity by creating a more favorable orientation between the drug molecule and its biological target. Computational studies have identified specific conformations of this group that maximize interactions with key residues on target proteins, providing valuable guidance for medicinal chemists during lead optimization.

The hydroxymethoxy substituents on the aromatic ring also play a role in modulating electronic properties through resonance effects. These effects can influence both acid-base behavior and electronic communication within the molecule, which are important factors in determining pharmacological activity. For instance, electron-rich aromatic systems are often more prone to hydrogen bonding interactions with polar residues on biological targets.

In conclusion, 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple opportunities for optimization to enhance biological activity while maintaining favorable pharmacokinetic properties. Continued investigation into this compound will likely yield valuable insights into its potential as a therapeutic agent or as a building block for more complex drug candidates.